Cas no 1019563-58-6 (4-bromo-3-methyl-N-(thiophen-3-yl)methylaniline)

• Product Name: 4-bromo-3-methyl-N-(thiophen-3-yl)methylaniline
• CAS No: 1019563-58-6
• MF: C₁₂H₁₂BrNS
• MW: 282.199380874634
• CID: 5175899
• PubChem ID: 28446680
• Update Time: 2026-03-04

4-bromo-3-methyl-N-(thiophen-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, N-(4-bromo-3-methylphenyl)-
• 4-bromo-3-methyl-N-(thiophen-3-yl)methylaniline

• Inchi： 1S/C12H12BrNS/c1-9-6-11(2-3-12(9)13)14-7-10-4-5-15-8-10/h2-6,8,14H,7H2,1H3
• InChI Key： NYCDLWWGNWFVIE-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CNC1=CC=C(Br)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 4-bromo-3-methyl-N-(thiophen-3-yl)methylaniline

Chemical Profile of 4-bromo-3-methyl-N-(thiophen-3-yl)methylaniline (CAS No. 1019563-58-6)

4-bromo-3-methyl-N-(thiophen-3-yl)methylaniline, identified by its CAS number 1019563-58-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of anilines, featuring a thiophene ring and bromine substituents, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of this molecule, with its aromatic rings and functional groups, makes it a valuable scaffold for the development of novel therapeutic agents.

The thiophen-3-yl moiety in the molecule is particularly noteworthy, as thiophene derivatives are widely recognized for their role in various pharmacological applications. Thiophenes, being heterocyclic compounds, exhibit a broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the bromo group at the 4-position of the aniline ring further enhances the compound's reactivity and utility in synthetic chemistry. This substitution pattern allows for further functionalization, making it a versatile building block in drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and pathways involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The 4-bromo-3-methyl-N-(thiophen-3-yl)methylaniline structure has been explored as a potential lead compound due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Its aromatic system provides a stable platform for binding to proteins, while the electron-withdrawing nature of the bromine atom enhances its binding affinity.

One of the most promising areas of research involving this compound is its application in oncology. Studies have demonstrated that analogs containing thiophene rings can inhibit kinases and other enzymes overexpressed in cancer cells. The 4-bromo substitution on the aniline ring has been shown to improve solubility and bioavailability, critical factors for drug efficacy. Additionally, the methyl group at the 3-position modulates electronic properties, influencing the compound's interaction with biological targets.

The pharmaceutical industry has leveraged computational chemistry and high-throughput screening (HTS) to identify promising candidates like 4-bromo-3-methyl-N-(thiophen-3-yl)methylaniline. These techniques allow researchers to predict binding affinities and optimize molecular structures rapidly. Preliminary studies suggest that this compound exhibits inhibitory activity against several kinases implicated in tumor growth and progression. Its mechanism of action likely involves disrupting signaling pathways that are essential for cancer cell survival.

Beyond oncology, this compound has shown potential in addressing neurological disorders. The interaction between thiophene derivatives and neurotransmitter receptors has been extensively studied. The unique structural features of 4-bromo-3-methyl-N-(thiophen-3-yl)methylaniline may enable it to modulate receptor activity or inhibit enzyme degradation of neurotransmitters, offering a novel approach to treating conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis of 4-bromo-3-methyl-N-(thiophen-3-yl)methylaniline involves multi-step organic reactions that require precise control over reaction conditions. Key steps include bromination of aniline derivatives followed by coupling with thiophene-based precursors. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving yields. These improvements are crucial for scaling up production for preclinical and clinical studies.

In conclusion, 4-bromo-3-methyl-N-(thiophen-3-yl)methylaniline (CAS No. 1019563-58-6) represents a significant advancement in medicinal chemistry due to its structural complexity and potential therapeutic applications. Its unique combination of functional groups makes it a valuable candidate for further investigation in drug development. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.